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Compound of Interest

Compound Name: Trimethyl(propoxy)silane

Cat. No.: B161712

An In-depth Technical Guide to Trimethyl(propoxy)silane: Chemical Properties and Reactivity

Introduction

Trimethyl(propoxy)silane, with the CAS registry number 1825-63-4, is an organosilane
compound recognized for its utility as a chemical intermediate and a silylating agent in various
organic syntheses.[1] Its chemical structure consists of a central silicon atom bonded to three
methyl groups and a propoxy group. This structure imparts a uniqgue combination of reactivity
and stability, making it a valuable reagent in pharmaceutical development and materials
science. This guide provides a comprehensive overview of its chemical properties, reactivity,
and associated experimental protocols, tailored for researchers and professionals in the
chemical sciences.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of trimethyl(propoxy)silane are
summarized below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property Value Reference(s)
Molecular Formula C6H160Si [1112]
Molecular Weight 132.28 g/mol [2][3]
Appearance Straw Liquid [3]

Boiling Point 100-101 °C at 735 mm Hg [1114]

Melting Point <0°C [1][3]

Density 0.762 g/mL at 25 °C [1114]
Refractive Index (n20/D) 1.384 [1114]

Flash Point -2°C (28 °F) [1][5]

Vapor Pressure

40.2 mmHg at 25°C

[5]

EINECS Number

217-371-1

[1](2]

Reactivity and Key Reactions

Trimethyl(propoxy)silane's reactivity is primarily governed by the silicon-oxygen bond. It is

stable when stored in sealed containers but is sensitive to moisture.[6] Its key reactions include

hydrolysis and its application as a silylating agent.

Hydrolysis

Trimethyl(propoxy)silane reacts with water and moisture, including atmospheric moisture, in

a hydrolysis reaction that liberates propanol and forms trimethylsilanol, which can further

condense to form hexamethyldisiloxane.[6] This reaction is of significant consideration for the

handling and storage of the compound, which requires a dry, inert atmosphere.
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Caption: Hydrolysis of trimethyl(propoxy)silane yields trimethylsilanol and propanol.

Silylation Reactions

As a silylating agent, trimethyl(propoxy)silane is used to introduce a trimethylsilyl group (-
Si(CHs)3) onto a substrate, typically to protect a reactive functional group, such as an alcohol.
This process, known as silylation, is fundamental in multi-step organic synthesis to prevent
unwanted side reactions. For instance, it can be used to convert an alcohol (R-OH) into a silyl
ether (R-O-Si(CHs)s), which is generally more volatile and thermally stable, and less polar.

Trimethyl(propoxy)silane + R-OH
(CH3)3SiOCH2CH2CHs Products
| > Silyl Ether Propan-1-ol
R-O-Si(CHs)s3 CH3CH2CH20H
Alcohol
R-OH

Click to download full resolution via product page

Caption: Silylation of an alcohol using trimethyl(propoxy)silane.

Experimental Protocols
Synthesis of Trimethyl(propoxy)silane

A documented method for the synthesis of trimethyl(propoxy)silane involves the reaction of
1,1,1,3,3,3-hexamethyldisilazane with propan-1-ol.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b161712?utm_src=pdf-body-img
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body-img
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/trimethyl-propoxy-silane-dic9451.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Details:

Reactants: 1,1,1,3,3,3-Hexamethyldisilazane and Propan-1-ol.

Conditions: The reaction is carried out under microwave irradiation.

Reaction Time: 5 minutes.

Yield: Approximately 95%.[2]

The general workflow for this synthesis is outlined below.
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Caption: Workflow for the synthesis of trimethyl(propoxy)silane.

Safe Handling and Storage

Trimethyl(propoxy)silane is a highly flammable liquid and vapor and causes serious eye
irritation.[6] Therefore, stringent safety protocols must be followed.

Handling:
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o Work in a well-ventilated area to prevent the accumulation of vapors.[6]
e Use explosion-proof electrical equipment and non-sparking tools.[6]
e Ground and bond containers and receiving equipment to prevent static discharge.[6]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[6][7]

» Avoid contact with skin and eyes, and do not breathe vapor or mist.[6]

Storage:

o Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[6][7]
o Store away from heat, sparks, open flames, and other ignition sources.[2][6]

e Incompatible materials to avoid include acids, oxidizing agents, and peroxides.[6]

Applications in Research and Development

Trimethyl(propoxy)silane serves as a versatile intermediate in organic synthesis. It is utilized
in the production of other chemicals, for instance, in the synthesis of 2-propoxy-cyclohex-2-
enone.[2] Its ability to form stable silyl ethers makes it valuable for protecting hydroxyl groups in
complex molecules during drug development and other multi-step synthetic processes.
Additionally, it finds application in the preparation of hydrophobic and waterproof coatings.[1][8]

Conclusion

Trimethyl(propoxy)silane is a reactive organosilane with well-defined chemical and physical
properties. Its primary reactivity centers around the hydrolysis of the Si-O-C bond and its utility
as a silylating agent for protic functional groups. A thorough understanding of its properties,
reactivity, and handling requirements is essential for its safe and effective use in research and
industrial applications. The protocols and data presented in this guide offer a foundational
resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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